4-chloro-5-(2-methoxyethoxy)-2-[6-(4-methylphenoxy)-4-pyrimidinyl]-3(2H)-pyridazinone

• Molecular Formula: C18H17ClN4O4
• Molecular Weight: 388.8 g/mol
• IUPAC Name: 4-chloro-5-(2-methoxyethoxy)-2-[6-(4-methylphenoxy)pyrimidin-4-yl]pyridazin-3-one
• InChI: InChI=1S/C18H17ClN4O4/c1-12-3-5-13(6-4-12)27-16-9-15(20-11-21-16)23-18(24)17(19)14(10-22-23)26-8-7-25-2/h3-6,9-11H,7-8H2,1-2H3
• InChI Key: HKJRKVMKBWLDEL-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OC2=NC=NC(=C2)N3C(=O)C(=C(C=N3)OCCOC)Cl

Description

4-chloro-5-(2-methoxyethoxy)-2-[6-(4-methylphenoxy)-4-pyrimidinyl]-3(2H)-pyridazinone is a chemical compound with potential applications in scientific research. It is a pyridazinone derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-chloro-5-(2-methoxyethoxy)-2-[6-(4-methylphenoxy)-4-pyrimidinyl]-3(2H)-pyridazinone is not fully understood. However, it has been suggested that the compound exerts its anti-inflammatory and anti-tumor effects by inhibiting the activity of certain enzymes such as COX-2 and 5-LOX. It has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
Studies have shown that 4-chloro-5-(2-methoxyethoxy)-2-[6-(4-methylphenoxy)-4-pyrimidinyl]-3(2H)-pyridazinone exhibits low toxicity and does not cause significant changes in body weight or organ weight in animal models. It has also been reported to have a good pharmacokinetic profile, with high bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-chloro-5-(2-methoxyethoxy)-2-[6-(4-methylphenoxy)-4-pyrimidinyl]-3(2H)-pyridazinone in lab experiments is its potential as a therapeutic agent for various diseases. Additionally, it has been shown to have good pharmacokinetic properties, making it a promising candidate for drug development. However, one limitation is that the mechanism of action is not fully understood, which may hinder further research in some areas.

Future Directions

There are several future directions for research on 4-chloro-5-(2-methoxyethoxy)-2-[6-(4-methylphenoxy)-4-pyrimidinyl]-3(2H)-pyridazinone. One area of interest is the development of new derivatives with improved efficacy and reduced toxicity. Another direction is the investigation of the compound's potential as a therapeutic agent for neurodegenerative diseases. Additionally, further studies are needed to elucidate the mechanism of action and identify potential drug targets.

Synthesis Methods

The synthesis of 4-chloro-5-(2-methoxyethoxy)-2-[6-(4-methylphenoxy)-4-pyrimidinyl]-3(2H)-pyridazinone has been reported in the literature using different methods. One of the most common methods is the reaction of 4-chloro-3-nitropyridine with 2-methoxyethanol in the presence of sodium hydride, followed by the reaction of the resulting product with 4-methylphenol and 6-chloro-4-pyrimidinamine. The final product is obtained after purification using various techniques such as recrystallization, column chromatography, and HPLC.

Scientific Research Applications

4-chloro-5-(2-methoxyethoxy)-2-[6-(4-methylphenoxy)-4-pyrimidinyl]-3(2H)-pyridazinone has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been reported to exhibit anti-inflammatory, anti-tumor, and anti-cancer activities. Additionally, it has been shown to have potential as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.